2-[2,4-Di(pyrrolidin-1-yl)-9H-pyrimido[4,5-b]indol-9-yl]ethan-1-ol

• CAS No.: 182313-99-1
• Molecular Formula: C20H25N5O
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-(2,4-dipyrrolidin-1-ylpyrimido[4,5-b]indol-9-yl)ethanol
• InChI: InChI=1S/C20H25N5O/c26-14-13-25-16-8-2-1-7-15(16)17-18(23-9-3-4-10-23)21-20(22-19(17)25)24-11-5-6-12-24/h1-2,7-8,26H,3-6,9-14H2
• InChI Key: SVIRFZREXGYXRP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC3=C2C4=CC=CC=C4N3CCO)N5CCCC5

Description

2-[2,4-Di(pyrrolidin-1-yl)-9H-pyrimido[4,5-b]indol-9-yl]ethan-1-ol is a useful research compound. Its molecular formula is C20H25N5O and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9-(2-hydroxyethyl)-2,4-di-1-pyrrolidinyl-5,6,7,8-tetrahydro-9H-pyrimido[4,5-b]indole (VII, EXAMPLE2, 5.14 g) and palladium on carbon (10%, 1.4 g) in decalin (250 mL) is heated at reflux for 3 hr. The mixture is cooled to 20°-25°, diluted with methylene chloride (250 mL) and filtered through diatomaceous earth. Removal of the solvent from the filtrate, followed by chromatography (silica gel, 1% methanol/chloroform) of the resulting residue gives the title compound, mp=110°-111; MS (m/z) 351, 323, 307, 296 and 279; NMR (CDCl3) 7.89, 7.23, 7.13, 6.97, 4.38, 4.05, 3.92, 3.62 and 2.0-1.9 δ.